Cas no 859958-00-2 (1-(1-methyl-1H-pyrrol-2-yl)propan-2-ol)

• Product Name: 1-(1-methyl-1H-pyrrol-2-yl)propan-2-ol
• CAS No: 859958-00-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6155880
• PubChem ID: 44718404
• Update Time: 2024-01-06

1-(1-methyl-1H-pyrrol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrrol-2-yl)propan-2-ol
• 859958-00-2
• EN300-1838975
• CS-0278501

• Inchi： 1S/C8H13NO/c1-7(10)6-8-4-3-5-9(8)2/h3-5,7,10H,6H2,1-2H3
• InChI Key： OHUUKCGXEMWOIF-UHFFFAOYSA-N
• SMILES： OC(C)CC1=CC=CN1C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles